Cas no 2229320-70-9 (N-(2,6-dichloro-5-fluoropyridin-3-yl)methylhydroxylamine)

• Product Name: N-(2,6-dichloro-5-fluoropyridin-3-yl)methylhydroxylamine
• CAS No: 2229320-70-9
• MF: C₆H₅Cl₂FN₂O
• MW: 211.021102666855
• CID: 5996261
• PubChem ID: 165857680
• Update Time: 2025-05-20

N-(2,6-dichloro-5-fluoropyridin-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dichloro-5-fluoropyridin-3-yl)methylhydroxylamine
• N-[(2,6-dichloro-5-fluoropyridin-3-yl)methyl]hydroxylamine
• EN300-1975597
• 2229320-70-9

• Inchi： 1S/C6H5Cl2FN2O/c7-5-3(2-10-12)1-4(9)6(8)11-5/h1,10,12H,2H2
• InChI Key： FNNVMEKSUKVUFZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)CNO

Computed Properties

• Exact Mass: 209.9762963g/mol
• Monoisotopic Mass: 209.9762963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.2Ų

Additional information on N-(2,6-dichloro-5-fluoropyridin-3-yl)methylhydroxylamine

N-(2,6-Dichloro-5-fluoropyridin-3-yl)methylhydroxylamine: An Overview of a Promising Compound in Medicinal Chemistry

N-(2,6-Dichloro-5-fluoropyridin-3-yl)methylhydroxylamine (CAS No. 2229320-70-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound, characterized by its dichloro and fluoropyridine moieties, has been the subject of extensive research, particularly in the areas of drug discovery and development. This article aims to provide a comprehensive overview of N-(2,6-dichloro-5-fluoropyridin-3-yl)methylhydroxylamine, including its chemical properties, biological activities, and recent advancements in its study.

Chemical Structure and Properties

N-(2,6-Dichloro-5-fluoropyridin-3-yl)methylhydroxylamine is a derivative of hydroxylamine, featuring a pyridine ring substituted with dichloro and fluoro groups. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an interesting candidate for various applications. The compound is typically synthesized through a multi-step process involving the reaction of 2,6-dichloro-5-fluoropyridine with methylhydroxylamine. The resulting product exhibits high stability and solubility in common organic solvents, which are crucial for its use in pharmaceutical formulations.

Biological Activities

Recent studies have highlighted the potential biological activities of N-(2,6-dichloro-5-fluoropyridin-3-yl)methylhydroxylamine. One of the most notable findings is its activity as an inhibitor of specific enzymes involved in various metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Additionally, N-(2,6-Dichloro-5-fluoropyridin-3-yl)methylhydroxylamine has been investigated for its potential as an antioxidant. Studies have demonstrated that it can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This antioxidant activity is particularly relevant in conditions where oxidative stress plays a significant role, such as neurodegenerative diseases and cardiovascular disorders.

Pharmacological Studies

The pharmacological profile of N-(2,6-Dichloro-5-fluoropyridin-3-yl)methylhydroxylamine has been extensively studied to understand its potential therapeutic applications. In vitro assays have shown that this compound exhibits potent inhibitory effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

In vivo studies have further supported these findings. Animal models have demonstrated that administration of N-(2,6-Dichloro-5-fluoropyridin-3-yl)methylhydroxylamine can significantly reduce tumor growth and improve survival rates. These results suggest that this compound may have therapeutic potential in the treatment of various cancers.

Clinical Trials and Future Directions

The promising preclinical data on N-(2,6-Dichloro-5-fluoropyridin-3-yl)methylhydroxylamine have led to its evaluation in early-phase clinical trials. Initial results from these trials have been encouraging, with the compound showing good safety profiles and preliminary evidence of efficacy in treating certain types of cancer. However, further research is needed to fully elucidate its therapeutic potential and optimize its use in clinical settings.

Future directions for research on N-(2,6-Dichloro-5-fluoropyridin-3-yl)methylhydroxylamine include exploring its combination with other therapeutic agents to enhance treatment outcomes. Additionally, efforts are underway to develop more potent analogs with improved pharmacokinetic properties. These advancements hold the promise of expanding the therapeutic applications of this compound beyond cancer to other diseases where enzyme inhibition or antioxidant activity is beneficial.

Conclusion

In conclusion, N-(2,6-Dichloro-5-fluoropyridin-3-yl)methylhydroxylamine (CAS No. 2229320-70-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an enzyme inhibitor and antioxidant makes it a valuable candidate for drug discovery and development. Ongoing research and clinical trials continue to uncover new insights into its therapeutic applications, paving the way for innovative treatments in medicine.